Cas no 874832-46-9 (2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]-acetic acid)

2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]-acetic acid structure
874832-46-9 structure
Product Name:2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]-acetic acid
CAS No:874832-46-9
MF:C9H7N3O3
MW:205.170181512833
CID:1075851
PubChem ID:28806123
Update Time:2025-10-05

2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]-acetic acid
    • 2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]acetic acid
    • BB 0248342
    • 2-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)acetic acid
    • 2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)acetic acid
    • 2-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)aceticacid
    • (3-Pyridin-3-yl-[1,2,4]oxadiazol-5-yl)-acetic acid
    • 874832-46-9
    • AKOS010522050
    • MDL: MFCD06808701
    • Inchi: 1S/C9H7N3O3/c13-8(14)4-7-11-9(12-15-7)6-2-1-3-10-5-6/h1-3,5H,4H2,(H,13,14)
    • InChI Key: AEJYPNVKRGADJK-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)O)=NC(C2C=NC=CC=2)=N1

Computed Properties

  • Exact Mass: 205.04874109g/mol
  • Monoisotopic Mass: 205.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 89.1Ų

2-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]-acetic acid Pricemore >>

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